Cas no 1874012-49-3 (tert-butyl N-[2-amino-1-(5-fluoro-2-methoxyphenyl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-amino-1-(5-fluoro-2-methoxyphenyl)ethyl]carbamate
• CAS No: 1874012-49-3
• MF: C₁₄H₂₁FN₂O₃
• MW: 284.326547384262
• CID: 5999403
• PubChem ID: 165665383
• Update Time: 2025-09-25

tert-butyl N-[2-amino-1-(5-fluoro-2-methoxyphenyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1880588
• 1874012-49-3
• tert-butyl N-[2-amino-1-(5-fluoro-2-methoxyphenyl)ethyl]carbamate

• Inchi： 1S/C14H21FN2O3/c1-14(2,3)20-13(18)17-11(8-16)10-7-9(15)5-6-12(10)19-4/h5-7,11H,8,16H2,1-4H3,(H,17,18)
• InChI Key： LUQIDMRHYURERY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(CN)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 284.15362070g/mol
• Monoisotopic Mass: 284.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-[2-amino-1-(5-fluoro-2-methoxyphenyl)ethyl]carbamate

Comprehensive Overview of tert-butyl N-[2-amino-1-(5-fluoro-2-methoxyphenyl)ethyl]carbamate (CAS No. 1874012-49-3)

The compound tert-butyl N-[2-amino-1-(5-fluoro-2-methoxyphenyl)ethyl]carbamate (CAS No. 1874012-49-3) is a specialized organic molecule with significant applications in pharmaceutical research and drug development. Its unique structure, featuring a tert-butyl carbamate group and a 5-fluoro-2-methoxyphenyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and chemists are increasingly interested in this molecule due to its potential role in targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated aromatic compounds like tert-butyl N-[2-amino-1-(5-fluoro-2-methoxyphenyl)ethyl]carbamate has surged, driven by their enhanced bioavailability and metabolic stability. This compound’s fluoro and methoxy substituents contribute to its ability to interact with specific enzyme systems, making it a candidate for studies on kinase inhibitors and GPCR modulators. These properties are particularly relevant in the context of cancer research and neurodegenerative diseases, which are among the most searched topics in biomedical sciences today.

The synthesis of CAS No. 1874012-49-3 involves multi-step organic reactions, including Boc protection and reductive amination, which are widely discussed in academic and industrial settings. Its carbamate functionality provides stability under physiological conditions, a feature highly sought after in prodrug design. This aligns with the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly methods to produce such intermediates.

From a commercial perspective, tert-butyl N-[2-amino-1-(5-fluoro-2-methoxyphenyl)ethyl]carbamate is available in high purity grades, catering to the needs of pharmaceutical manufacturers and contract research organizations (CROs). Its applications extend to peptide chemistry and small molecule drug discovery, where it serves as a building block for more complex structures. The compound’s relevance is further highlighted by its frequent appearance in patents related to central nervous system (CNS) therapeutics, a hot topic in modern drug development.

Analytical characterization of CAS No. 1874012-49-3 typically involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring compliance with regulatory standards. This rigorous quality control is critical for its use in preclinical studies, where consistency and reproducibility are paramount. The compound’s stability under various storage conditions also makes it a practical choice for long-term research projects.

In summary, tert-butyl N-[2-amino-1-(5-fluoro-2-methoxyphenyl)ethyl]carbamate (CAS No. 1874012-49-3) represents a versatile and scientifically significant compound with broad applications in medicinal chemistry. Its structural features and functional groups align with contemporary research priorities, including targeted therapy and drug delivery optimization. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.